4,4,4-Trifluoro-3-hydroxy-3-methylbutyramide

• Molecular Formula: C5H8F3NO2
• Molecular Weight: 171.12 g/mol
• IUPAC Name: 4,4,4-trifluoro-3-hydroxy-3-methylbutanamide
• InChI: InChI=1S/C5H8F3NO2/c1-4(11,2-3(9)10)5(6,7)8/h11H,2H2,1H3,(H2,9,10)
• InChI Key: FTCFWGJUBWWKGP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N)(C(F)(F)F)O

Description

4,4,4-Trifluoro-3-hydroxy-3-methylbutyramide is a useful research compound. Its molecular formula is C5H8F3NO2 and its molecular weight is 171.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude 4,4,4-trifluoro-3-hydroxy-3-methylbutyric acid (1.90 g, 10.0 mmol) in methanol (5 ml) was added concentrated aqueous ammonium hydroxide (10 ml), and the reaction stirred for 40 h at room temperature then evaporated to dryness to afford crude 4,4,4,-trifluoro-3-hydroxy-3-methyl butyramide (1.77 g, 100%) as a yellow oil.